Cas no 64122-20-9 (5-tert-butylfuran-2-carbaldehyde)

5-tert-Butylfuran-2-carbaldehyde is a furan-based aldehyde compound characterized by the presence of a tert-butyl substituent at the 5-position of the furan ring. This structural feature enhances its steric and electronic properties, making it a valuable intermediate in organic synthesis and specialty chemical applications. The tert-butyl group contributes to increased stability and influences reactivity, particularly in electrophilic substitution and condensation reactions. Its furan-carbaldehyde core allows for versatile functionalization, enabling use in pharmaceuticals, agrochemicals, and fragrance synthesis. The compound's well-defined structure and consistent purity make it suitable for precise synthetic applications, offering reliable performance in complex reaction pathways.
5-tert-butylfuran-2-carbaldehyde structure
64122-20-9 structure
Product Name:5-tert-butylfuran-2-carbaldehyde
CAS No:64122-20-9
MF:C9H12O2
MW:152.190382957458
MDL:MFCD24674275
CID:1677679
PubChem ID:13696195
Update Time:2025-06-11

5-tert-butylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde, 5-(1,1-dimethylethyl)-
    • 5-tert-butylfuran-2-carbaldehyde
    • 64122-20-9
    • 5-(tert-butyl)furan-2-carbaldehyde
    • Z1511750391
    • 5-t-butyl-2-furancarboxaldehyde
    • DB-169185
    • 5-t-butylfurfural
    • EN300-345550
    • SCHEMBL3197851
    • XAJRJTUVQKKBDW-UHFFFAOYSA-N
    • DTXSID30546941
    • MDL: MFCD24674275
    • Inchi: 1S/C9H12O2/c1-9(2,3)8-5-4-7(6-10)11-8/h4-6H,1-3H3
    • InChI Key: XAJRJTUVQKKBDW-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC=C1C(C)(C)C

Computed Properties

  • Exact Mass: 152.08376
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21

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Additional information on 5-tert-butylfuran-2-carbaldehyde

Comprehensive Overview of 5-tert-butylfuran-2-carbaldehyde (CAS No. 64122-20-9): Properties, Applications, and Industry Insights

5-tert-butylfuran-2-carbaldehyde (CAS No. 64122-20-9) is a specialized organic compound belonging to the furan aldehyde family. With its unique molecular structure featuring a tert-butyl group attached to the furan ring, this compound has garnered significant attention in synthetic chemistry, fragrance formulation, and material science. The carbaldehyde functional group further enhances its reactivity, making it a versatile intermediate for diverse industrial applications.

In recent years, the demand for furan-based aldehydes like 5-tert-butylfuran-2-carbaldehyde has surged due to their role in green chemistry initiatives. Researchers are actively exploring sustainable alternatives to petroleum-derived chemicals, and furan derivatives offer promising bio-based solutions. This aligns with the growing trend of "eco-friendly chemical synthesis"—a hot topic in scientific forums and patent filings. The compound’s potential in "flavor and fragrance enhancement" also resonates with consumers seeking natural-inspired ingredients in cosmetics and food products.

The physicochemical properties of CAS No. 64122-20-9 contribute to its industrial relevance. Its moderate volatility and stability under controlled conditions make it suitable for use in "high-performance coatings" and "specialty polymers." These keywords reflect frequent searches in material science databases, highlighting the compound’s role in advanced manufacturing. Additionally, its distinct aromatic profile positions it as a candidate for "fine chemical synthesis," particularly in pharmaceuticals where furan motifs are increasingly valued.

From a technical perspective, 5-tert-butylfuran-2-carbaldehyde exhibits notable reactivity in condensation and oxidation reactions. This characteristic has spurred innovations in "catalytic process optimization"—a trending research area that addresses efficiency challenges in organic synthesis. Laboratories focusing on "heterocyclic compound development" frequently cite this compound as a model substrate due to its balanced steric and electronic effects.

Market analysts note that the supply chain for 64122-20-9 remains robust, driven by its niche applications in "electronic materials" and "agrochemical intermediates." These long-tail keywords correlate with rising queries in B2B procurement platforms. Regulatory compliance is another critical aspect; the compound’s non-hazardous classification under standard safety protocols ensures its adoption across global markets without restrictive "chemical regulatory hurdles."

Future prospects for 5-tert-butylfuran-2-carbaldehyde include exploratory studies in "biodegradable plastics" and "renewable energy storage," aligning with the United Nations’ Sustainable Development Goals (SDGs). Such interdisciplinary applications underscore its potential to bridge gaps between academic research and industrial scalability—a theme dominating recent conferences on "green industrial chemistry."

In summary, CAS No. 64122-20-9 exemplifies how targeted molecular design can address contemporary challenges in sustainability and functionality. Its multifaceted utility across fragrances, materials, and pharmaceuticals ensures continued relevance in an evolving chemical landscape, while its alignment with "circular economy principles" positions it as a compound of strategic importance for future innovations.

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